(S,S)-Ritalinic Acid-d5 TFA Salt
Description
CAS Number: 129389-68-0 (unlabeled free base)
Scientific Research Applications
Biotransformation of Ritalinic Acid
- Research Focus : A study investigated the biotransformation of ritalinic acid using free and immobilized enzymes. The presence of various laccase mediators significantly influenced the biotransformation efficiency, leading to the formation of several transformation products including an N-methyl derivative of ritalinic acid. This research provides an in-depth look into the biotransformation pathways of ritalinic acid (Kobakhidze et al., 2017).
Environmental Impacts of Trifluoroacetic Acid
- Environmental Studies : Trifluoroacetic acid (TFA), part of the (S,S)-Ritalinic Acid-d5 TFA Salt, has been studied for its environmental impacts. TFA is a breakdown product of several hydrochlorofluorocarbons and hydrofluorocarbons and accumulates in environmental sinks like oceans. It poses low to moderate toxicity to a range of organisms and its formation from HCFC and HFC degradation merits continued attention due to its long environmental lifetime (Solomon et al., 2016).
Bio-Distribution Studies of Methyl-Phenidate
- Bio-Distribution Analysis : Research has been conducted on the bio-distribution of [11C]methyl-phenidate, using [11C]diazomethane as the labeling agent. This study is significant for understanding the distribution and metabolism of drugs related to ritalinic acid in biological systems (Patt et al., 2007).
Role in Chromatography and Mass Spectrometry
- Analytical Techniques : The role of trifluoroacetic acid in hydrophilic interaction chromatography-electrospray tandem mass spectrometry (HILIC-ESI/MS/MS) has been evaluated. This study highlights the impact of TFA in analytical methods related to the study of basic compounds, which could extend to research involving ritalinic acid (Shou & Naidong, 2005).
properties
Product Name |
(S,S)-Ritalinic Acid-d5 TFA Salt |
|---|---|
Molecular Formula |
C13H12D5NO2.C2HF3O2 |
Molecular Weight |
338.33 |
Origin of Product |
United States |
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